Cas no 1248558-73-7 (1-(propan-2-yl)piperidine-3-carbaldehyde)

• Product Name: 1-(propan-2-yl)piperidine-3-carbaldehyde
• CAS No: 1248558-73-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291607
• PubChem ID: 53708354
• Update Time: 2026-03-10

1-(propan-2-yl)piperidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-piperidine-3-carbaldehyde
• 3-Piperidinecarboxaldehyde, 1-(1-methylethyl)-
• 1-(propan-2-yl)piperidine-3-carbaldehyde

• Inchi： 1S/C9H17NO/c1-8(2)10-5-3-4-9(6-10)7-11/h7-9H,3-6H2,1-2H3
• InChI Key： HSDDYHTXQYHUBR-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCCC(C=O)C1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(propan-2-yl)piperidine-3-carbaldehyde

1-(Propan-2-yl)Piperidine-3-carbaldehyde: A Comprehensive Overview

1-(Propan-2-yl)Piperidine-3-carbaldehyde, also known by its CAS number 1248558-73-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aldehydes and features a piperidine ring substituted with a propan-2-yl group at the 1-position and an aldehyde group at the 3-position. The unique structure of this molecule makes it a valuable substrate for various chemical reactions and applications.

The synthesis of 1-(Propan-2-yl)Piperidine-3-carbaldehyde involves a series of well-established organic reactions, including alkylation, oxidation, and cyclization processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are particularly useful in drug discovery and development. The compound's versatility has led to its exploration in diverse areas such as drug delivery systems, catalytic applications, and bioconjugation techniques.

One of the most notable applications of 1-(Propan-2-yl)Piperidine-3-carbaldehyde is in the field of medicinal chemistry. Researchers have investigated its potential as a lead compound for the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that this compound exhibits modest anti-proliferative activity against certain cancer cell lines, suggesting its potential as a scaffold for further optimization.

In addition to its pharmacological applications, 1-(Propan-2-yl)Piperidine-3-carbaldehyde has also been explored in materials science. Its ability to form stable covalent bonds with other molecules makes it a promising candidate for the synthesis of advanced materials such as self-healing polymers and stimuli-responsive hydrogels. Recent research has demonstrated that derivatives of this compound can exhibit remarkable mechanical properties under external stimuli, opening new avenues for their use in biomedical devices and smart materials.

The environmental impact and toxicity profile of 1-(Propan-2-yl)Piperidine-3-carbaldehyde have also been subjects of recent studies. Preliminary data indicate that the compound exhibits low acute toxicity in experimental models, which is encouraging for its potential use in consumer products and industrial applications. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 1-(Propan-2-y l)Piperidine -3-carbaldehyde (CAS No: 1248558 -73 -7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies, positions it as a valuable tool for researchers seeking innovative solutions in drug development, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.